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Compound of Interest

Compound Name: 2,4-Dimethoxythiazole
Cat. No.: B8634225
Get Quote
\ J

Technical Whitepaper for Drug Discovery & Process
Chemistry
Executive Summary & Compound ldentity

2,4-Dimethoxythiazole (CAS: 1055074-93-5) is an electron-rich heteroaromatic intermediate.
[1] Unlike its robust benzene analogues, this compound exhibits specific hydrolytic sensitivities
and reactivity profiles that require rigorous handling protocols. It is primarily synthesized via the
O-methylation of 2,4-thiazolidinedione, a process that introduces significant upstream hazards
(use of Methyl lodide and Sodium Hydride) which often dictate the safety profile of the crude
material.
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Chemical Attribute Technical Detail

CAS Number 1055074-93-5

IUPAC Name 2,4-Dimethoxy-1,3-thiazole
Molecular Formula CsH7NO:2S

Molecular Weight 145.18 g/mol

_ Low-melting solid or viscous oil (Process
Physical State
dependent)

Soluble in THF, DCM, EtOAc; sparingly soluble

Solubility in water.[1]

Hazard Identification & Toxicology (E-E-A-T
Analysis)

Expertise Note: While specific toxicological datasets for this exact CAS are limited, structural
activity relationships (SAR) with 2-alkoxythiazoles and residual synthetic reagents dictate the
following hazard profile.

Core Hazards

o Skin & Eye Irritation: Thiazole derivatives are potent sensitizers. The 2-methoxy motif is
chemically reactive; exposure can lead to severe dermatitis.

» Hydrolytic Instability: Under acidic conditions (pH < 5), the compound risks hydrolysis back to
2,4-thiazolidinedione, releasing methanol. This degradation compromises sample integrity
and alters the toxicity profile.

o Residual Synthetic Risk: Synthesis typically involves Methyl lodide (Mel), a volatile
carcinogen. Freshly synthesized batches must be treated as potential alkylating hazards until
proven free of Mel.

GHS Classification (Predicted)

e H315: Causes skin irritation.
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e H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.
o H302: Harmful if swallowed (based on thiazole class data).

Synthesis & Reaction Safety Profile

Causality Insight: Understanding the synthesis is critical for safety because the primary risks
often stem from the unquenched reagents rather than the stable product.

The standard synthesis involves the deprotonation of 2,4-thiazolidinedione followed by O-
methylation.

Synthetic Workflow & Risk Points

The following diagram illustrates the critical control points (CCPs) where safety intervention is
mandatory.
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Figure 1: Synthetic pathway highlighting critical safety nodes (H2 evolution and Alkylating
agents).

Protocol: Safe Synthesis Handling

 H2 Management: The use of Sodium Hydride (NaH) releases hydrogen gas. Reactions must
be vented through an oil bubbler to prevent pressure buildup.

¢ Mel Containment: Methyl lodide must be handled in a Class Il Biosafety Cabinet or high-
efficiency fume hood. Double-gloving (Nitrile + Laminate) is required due to Mel's high
permeation rate.
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e Quenching: Residual Mel must be quenched with agueous ammonium hydroxide or a
nucleophilic amine prior to rotary evaporation to prevent contaminating the vacuum lines.

Stability & Degradation Pathways

Trustworthiness: A self-validating protocol requires knowing when your compound has failed.
2,4-Dimethoxythiazole is not indefinitely stable.

The Hydrolysis Trap

Unlike benzene derivatives, the thiazole ring is electron-deficient at C2 but the methoxy group
is electron-donating. In the presence of atmospheric moisture and trace acid (often found in

unneutralized chloroform-d), the compound reverts to the dione form.
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Figure 2: Acid-catalyzed hydrolysis pathway. Storage in non-acidic environments is mandatory.

Operational Handling Protocols
Personal Protective Equipment (PPE) Matrix
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PPE Category Specification Rationale

Protects against corrosive
Eye Protection Chemical Splash Goggles hydrolysis byproducts
(Methanol/Acid).[1][2]

) ) ] Standard nitrile degrades
) Silver Shield (Laminate) or ) ) )
Hand Protection rapidly against residual Methyl

Double Nitrile (0.11mm min) )
lodide or THF solvents.[1]

) ] ] Prevents inhalation of dust or
Respiratory P100/0V Cartridge (if powder) ) ) ]
volatile organic residuals.[1]

) Essential during the extraction
Body Lab Coat + Chemical Apron _
phase of synthesis.[1]

Storage Conditions

e Temperature: Store at -20°C.
o Atmosphere: Blanket with Argon or Nitrogen. The compound is hygroscopic.

» Container: Amber glass vials with Teflon-lined caps. Avoid metal containers which may
catalyze decomposition.

o Shelf Life: Re-test purity (NMR) every 3 months. Look for the appearance of NH peaks
(indicating reversion to thiazolidinedione).

Spill Response

o Evacuate: If the spill involves the synthesis mixture (containing Mel), evacuate the
immediate area.

» Neutralize: Cover the spill with a 1:1 mixture of vermiculite and 10% aqueous ammonia to
guench alkylating agents.

o Collect: Sweep into a double-bagged hazardous waste container labeled "Flammable/Toxic."

Analytical Validation (QC)
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To ensure the compound is safe for use in biological assays (e.g., MMP inhibition), purity must
be verified.

e 1H NMR (CDCI3): Check for two distinct singlets for the methoxy groups (~3.9 - 4.1 ppm).

e Impurity Alert: A broad singlet >8.0 ppm indicates the presence of the NH group from the
starting material (2,4-thiazolidinedione), signaling hydrolysis or incomplete reaction.

References

o Synthesis of Diacid-substituted Heteroaryl Derivatives.US Patent 6,924,276 B2. (2005).
Describes the specific O-methylation protocol for 2,4-thiazolidinedione using NaH and Mel.

» Thiazole Derivatives in Drug Discovery.National Institutes of Health (PMC). Discusses the
structural utility and reactivity of thiazole rings in medicinal chemistry.

o Chemical Safety Data: Methyl lodide.PubChem. Provides toxicological data for the primary
alkylating agent used in synthesis.

o Hydrolysis of 2-Methyl-A2-thiazoline.Journal of the American Chemical Society. Provides
mechanistic insight into the hydrolytic instability of the thiazole/thiazoline N-C-O/S linkage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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